Cas no 878629-83-5 (5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester)

5-Formyl-1-methyl-1H-pyrrole-2-acetic acid methyl ester is a versatile pyrrole derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a formyl group at the 5-position and an esterified acetic acid side chain at the 2-position, enhancing reactivity for further functionalization. The compound serves as a valuable intermediate in heterocyclic chemistry, particularly for constructing complex pyrrole-based scaffolds. Its methyl ester group improves solubility in organic solvents, facilitating downstream reactions. The presence of both electrophilic (formyl) and nucleophilic (ester) sites allows for selective modifications, making it useful in the development of bioactive molecules or materials. The 1-methyl substitution further stabilizes the pyrrole ring against undesired side reactions.

5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester structure

878629-83-5 structure

Product Name:5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester

CAS No:878629-83-5

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:1120301

PubChem ID:75365575

Update Time:2025-06-25

5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester
- methyl (5-formyl-1-methyl-1H-pyrrol-2-yl)acetate
- 878629-83-5
- AKOS030230215
- CS-0364691
- ZUAHKXYMJUQTDK-UHFFFAOYSA-N
- methyl 2-(5-formyl-1-methylpyrrol-2-yl)acetate
- Methyl 2-(5-formyl-1-methyl-1H-pyrrol-2-yl)acetate
- AS-9850
- MFCD11846263
- Inchi： 1S/C9H11NO3/c1-10-7(5-9(12)13-2)3-4-8(10)6-11/h3-4,6H,5H2,1-2H3
- InChI Key： ZUAHKXYMJUQTDK-UHFFFAOYSA-N
- SMILES： O(C)C(CC1=CC=C(C=O)N1C)=O

Computed Properties

Exact Mass: 181.074
Monoisotopic Mass: 181.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.3A^2
XLogP3: 0.3

5-formyl-1-methyl-1H-Pyrrole-2-acetic acid methyl ester Pricemore >>

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